Cas no 1806900-03-7 (Ethyl 4-chloro-3-(difluoromethyl)-5-methoxypyridine-2-acetate)

• Product Name: Ethyl 4-chloro-3-(difluoromethyl)-5-methoxypyridine-2-acetate
• CAS No: 1806900-03-7
• MF: C₁₁H₁₂ClF₂NO₃
• MW: 279.667689323425
• CID: 4867673
• Update Time: 2025-10-29

Ethyl 4-chloro-3-(difluoromethyl)-5-methoxypyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-3-(difluoromethyl)-5-methoxypyridine-2-acetate

• Inchi： 1S/C11H12ClF2NO3/c1-3-18-8(16)4-6-9(11(13)14)10(12)7(17-2)5-15-6/h5,11H,3-4H2,1-2H3
• InChI Key： RAHJQUUZXXIDKY-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C(CC(=O)OCC)C=1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 281
• XLogP3: 2.3
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 4-chloro-3-(difluoromethyl)-5-methoxypyridine-2-acetate

Ethyl 4-chloro-3-(difluoromethyl)-5-methoxypyridine-2-acetate (CAS No. 1806900-03-7): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-chloro-3-(difluoromethyl)-5-methoxypyridine-2-acetate, identified by its CAS number 1806900-03-7, is a highly valuable compound in the realm of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting complex biological pathways. Its unique structural features, including the presence of a chloro group, a difluoromethyl substituent, and a methoxy group, make it an attractive building block for medicinal chemists seeking to develop novel therapeutic agents.

The significance of this compound in modern drug discovery cannot be overstated. In recent years, there has been a growing interest in the development of small-molecule inhibitors that modulate enzyme activity and receptor binding. Ethyl 4-chloro-3-(difluoromethyl)-5-methoxypyridine-2-acetate has emerged as a versatile intermediate in the synthesis of such inhibitors. For instance, its structural motif is frequently incorporated into molecules designed to inhibit kinases and other enzymes implicated in cancer and inflammatory diseases. The chloro and difluoromethyl groups, in particular, are known to enhance binding affinity and metabolic stability, making them highly desirable in drug design.

Recent advancements in synthetic methodologies have further highlighted the utility of Ethyl 4-chloro-3-(difluoromethyl)-5-methoxypyridine-2-acetate. Researchers have developed innovative approaches to its synthesis, leveraging catalytic processes that improve yield and reduce environmental impact. One such method involves the use of palladium-catalyzed cross-coupling reactions, which allow for the efficient introduction of the chloro and difluoromethyl groups. These advances not only streamline the production process but also align with the broader trend toward greener chemistry.

The pharmacological potential of derivatives of Ethyl 4-chloro-3-(difluoromethyl)-5-methoxypyridine-2-acetate has been extensively explored in academic and industrial research. Studies have demonstrated that modifications to its core structure can lead to compounds with enhanced pharmacokinetic properties. For example, replacing the ethyl ester group with other functional moieties can alter solubility and bioavailability, critical factors in drug development. Additionally, computational modeling has been employed to predict how different substituents will affect binding interactions with biological targets.

In clinical settings, compounds derived from Ethyl 4-chloro-3-(difluoromethyl)-5-methoxypyridine-2-acetate are being evaluated for their therapeutic efficacy. Early-phase trials have shown promising results for certain derivatives in treating conditions such as oncology and autoimmune disorders. The ability to fine-tune the chemical structure allows for the optimization of drug candidates to maximize efficacy while minimizing side effects. This flexibility underscores the importance of intermediates like Ethyl 4-chloro-3-(difluoromethyl)-5-methoxypyridine-2-acetate in the drug discovery pipeline.

The future prospects for Ethyl 4-chloro-3-(difluoromethyl)-5-methoxypyridine-2-acetate are bright, driven by ongoing research and technological innovations. As computational chemistry tools become more sophisticated, researchers will be able to design even more sophisticated derivatives with greater precision. Furthermore, advancements in synthetic biology may enable the production of these compounds through biocatalytic pathways, offering an alternative to traditional chemical synthesis. Such developments promise to accelerate the discovery and development of new medicines.

In conclusion, Ethyl 4-chloro-3-(difluoromethyl)-5-methoxypyridine-2-acetate (CAS No. 1806900-03-7) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural features and versatile reactivity make it an indispensable tool for medicinal chemists. As research continues to uncover new applications and synthetic strategies, this compound will undoubtedly play a pivotal role in shaping the future of drug discovery and development.